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Compound of Interest

Compound Name: Boc-Met(O2)-OH

Cat. No.: B558267 Get Quote

In-Depth Technical Guide to Boc-Met(O2)-OH
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-tert-Butoxycarbonyl-L-methionine sulfone, commonly referred to as Boc-Met(O2)-OH, is a

crucial amino acid derivative employed in synthetic peptide chemistry. Its primary application

lies in solid-phase peptide synthesis (SPPS), where the oxidation-resistant sulfone moiety

ensures the integrity of the methionine residue throughout the synthetic process. This guide

provides a comprehensive overview of the chemical properties, synthesis, analytical

characterization, and applications of Boc-Met(O2)-OH.

Chemical Properties and Identification
Boc-Met(O2)-OH is a white to off-white powder. The tert-butoxycarbonyl (Boc) protecting group

on the alpha-amino function is acid-labile, a key feature in Boc-based SPPS. The sulfone group

is stable under the conditions of peptide synthesis, preventing the unwanted oxidation of the

methionine side chain to the sulfoxide or other byproducts.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b558267?utm_src=pdf-interest
https://www.benchchem.com/product/b558267?utm_src=pdf-body
https://www.benchchem.com/product/b558267?utm_src=pdf-body
https://www.benchchem.com/product/b558267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 60280-45-7 [1]

Molecular Formula C10H19NO6S [1]

Molecular Weight 281.33 g/mol [1]

IUPAC Name

(2S)-2-[(tert-

butoxycarbonyl)amino]-4-

(methylsulfonyl)butanoic acid

[1]

Synonyms

Boc-L-methionine sulfone, N-

alpha-t-Butoxycarbonyl-L-

methionine sulfone

[1]

Appearance White to off-white powder [1]

Storage 2-8 °C [1]

Synthesis of Boc-Met(O2)-OH
The synthesis of Boc-Met(O2)-OH is typically achieved through the oxidation of the

corresponding sulfide, N-Boc-L-methionine (Boc-Met-OH). Common oxidizing agents for this

transformation include meta-chloroperoxybenzoic acid (m-CPBA) and hydrogen peroxide in the

presence of a catalyst.

Experimental Protocol: Oxidation of Boc-Met-OH
Materials:

N-Boc-L-methionine (Boc-Met-OH)

meta-Chloroperoxybenzoic acid (m-CPBA) or Hydrogen peroxide (30%) and a suitable

catalyst (e.g., sodium tungstate)

Dichloromethane (DCM) or another suitable solvent

Saturated aqueous sodium bicarbonate solution
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Saturated aqueous sodium sulfite solution

1 M Hydrochloric acid

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Ethyl acetate and hexanes for chromatography

Procedure using m-CPBA:

Dissolve N-Boc-L-methionine in dichloromethane.

Cool the solution in an ice bath.

Add a solution of m-CPBA (approximately 2.2 equivalents) in dichloromethane dropwise to

the cooled solution.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

sulfite.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexanes to yield Boc-Met(O2)-OH as a white solid.

Procedure using Hydrogen Peroxide and a Catalyst:

Dissolve N-Boc-L-methionine and a catalytic amount of sodium tungstate in a suitable

solvent such as methanol or a mixture of solvents.

Add hydrogen peroxide (30% aqueous solution, excess) dropwise to the solution.
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Stir the reaction at room temperature and monitor its progress by TLC.

Upon completion, quench the excess hydrogen peroxide by the addition of a reducing agent

like sodium sulfite.

Work up the reaction as described in the m-CPBA procedure.

Purify the product by silica gel column chromatography.

Analytical Characterization
The purity and identity of Boc-Met(O2)-OH are typically confirmed using a combination of

chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)
Reversed-phase HPLC (RP-HPLC) is a standard method for assessing the purity of Boc-

protected amino acids.

Typical HPLC Conditions:

Parameter Condition

Column C18, 5 µm, 4.6 x 250 mm

Mobile Phase A 0.1% Trifluoroacetic acid (TFA) in water

Mobile Phase B 0.1% Trifluoroacetic acid (TFA) in acetonitrile

Gradient
A linear gradient from 10% to 90% B over 20-30

minutes

Flow Rate 1.0 mL/min

Detection UV at 210-220 nm

Expected Retention Time
Boc-Met(O2)-OH is more polar than Boc-Met-

OH and will have a shorter retention time.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H and ¹³C NMR spectroscopy are used to confirm the structure of the final product.

Expected ¹H NMR Spectral Features (in CDCl₃):

~1.45 ppm: A singlet corresponding to the 9 protons of the tert-butyl group of the Boc

protector.

~2.2-2.6 ppm: Multiplets corresponding to the β- and γ-protons of the butanoic acid chain.

~3.0 ppm: A singlet for the 3 protons of the methylsulfonyl group.

~4.4 ppm: A multiplet for the α-proton.

~5.3 ppm: A broad signal for the NH proton of the carbamate.

~9.0-10.0 ppm: A broad signal for the carboxylic acid proton.

Expected ¹³C NMR Spectral Features (in CDCl₃):

~28.3 ppm: The three methyl carbons of the Boc group.

~29.7 ppm: The β-carbon of the butanoic acid chain.

~43.0 ppm: The methyl carbon of the sulfonyl group.

~52.5 ppm: The α-carbon.

~53.0 ppm: The γ-carbon.

~80.5 ppm: The quaternary carbon of the Boc group.

~155.8 ppm: The carbonyl carbon of the Boc group.

~174.0 ppm: The carboxylic acid carbon.

Application in Solid-Phase Peptide Synthesis
Boc-Met(O2)-OH is utilized in Boc-SPPS to prevent the oxidation of the methionine side chain,

which can occur during repetitive acidolytic deprotection steps or the final cleavage from the
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resin.

Boc-SPPS Workflow
The general workflow for incorporating an amino acid in Boc-SPPS involves the following

steps:

Resin-Peptide-NH-Boc

Boc Deprotection
(e.g., TFA in DCM)

Neutralization
(e.g., DIEA in DCM)

Amino Acid Coupling
(Boc-AA-OH, Coupling Reagent)

Wash
(DCM, DMF)

Repeat Cycle

Click to download full resolution via product page

Caption: General cycle for amino acid incorporation in Boc-SPPS.

Signaling Pathways
Boc-Met(O2)-OH is a synthetic building block and is not directly involved in biological signaling

pathways. However, the peptides synthesized using this protected amino acid may be

designed to interact with and modulate various signaling pathways in biological systems. The

stability imparted by the sulfone group ensures that the synthesized peptide maintains its

intended structure and function for biological assays.

Conclusion
Boc-Met(O2)-OH is an indispensable tool for peptide chemists, providing a reliable method to

incorporate methionine into synthetic peptides without the risk of side-chain oxidation. The

straightforward synthesis and clear analytical characterization methods make it a valuable

reagent for the development of therapeutic peptides and other bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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